2-{[3-(3,5-dimethylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C26H21FN4O2S/c1-15-10-16(2)12-19(11-15)31-25(33)24-23(20-8-3-4-9-21(20)29-24)30-26(31)34-14-22(32)28-18-7-5-6-17(27)13-18/h3-13,29H,14H2,1-2H3,(H,28,32)
• InChI Key: LPVFNDNHBUJGKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC(=O)NC5=CC(=CC=C5)F)C
• Molecular Formula: C26H21FN4O2S
• Molecular Weight: 472.5 g/mol
• CAS No.: 536705-75-6

Description

This compound belongs to the pyrimidoindole class of heterocyclic molecules, characterized by a fused pyrimidine-indole scaffold. The structure includes a 3,5-dimethylphenyl substituent at position 3 of the pyrimidoindole core, a sulfanyl linker at position 2, and an N-(3-fluorophenyl)acetamide moiety. The 3-fluorophenyl substituent introduces electron-withdrawing effects, which may enhance metabolic stability and binding affinity compared to non-fluorinated analogs .

Biological Activity

The compound 2-{[3-(3,5-dimethylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-(3-fluorophenyl)acetamide is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure

The compound features a pyrimido[5,4-b]indole core linked to a sulfanyl group and an N-(3-fluorophenyl)acetamide moiety. The presence of these functional groups is believed to influence its biological activity significantly.

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets, particularly protein kinases. Protein kinases play crucial roles in various cellular processes by phosphorylating serine, threonine, and tyrosine residues in proteins, thereby modulating their activity.

Inhibition of Protein Kinases

Recent studies have evaluated the inhibitory potency of compounds structurally similar to 2-{[3-(3,5-dimethylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-(3-fluorophenyl)acetamide against various protein kinases:

Compound	Target Kinase	IC50 (μM)	Activity
1d	CK1δ/ε	0.6	Submicromolar
3a	DYRK1A	3.1	Micromolar
2a	DYRK1A	7.6	Micromolar

These results indicate that certain derivatives exhibit significant inhibitory activity against CK1δ/ε and DYRK1A kinases, suggesting potential therapeutic applications in diseases where these kinases are implicated.

Antioxidant Activity

Preliminary assessments have also indicated that compounds with similar structures may exhibit antioxidant properties. For instance, studies have shown significant anti-lipid peroxidation activity in related compounds at concentrations around 100 µM.

Case Studies

• Kinase Inhibition Study
  A study published in PMC examined various pyrimidoindoles for their kinase inhibition properties. Among them, the compound demonstrated notable activity against CK1δ/ε and DYRK1A with IC50 values indicating effective inhibition within the micromolar range .
• Toxicological Assessment
  Another investigation assessed the compound's toxicity profile through pharmacokinetic studies. Results indicated that systemic exposure was comparable across different administration routes (oral vs. intravenous), with significant inhibition of pMAPK observed in liver and lung tissues .

Comparison with Similar Compounds

Structurally analogous compounds share the pyrimido[5,4-b]indole core but differ in substituents, influencing their physicochemical and biological properties. Below is a detailed comparison:

Structural Analogues

2-{[3-(4-Ethoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-(3-fluorophenyl)acetamide

• Key Differences : The 4-ethoxyphenyl group replaces the 3,5-dimethylphenyl substituent.
• The para-ethoxy substitution may alter steric interactions in binding pockets .

2-[(3-Methyl-4-oxo-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide

• Key Differences : A trifluoromethoxy group replaces the 3-fluorophenyl on the acetamide, and the pyrimidoindole core has a methyl group at position 3.
• The methyl group on the core reduces steric hindrance compared to bulkier aryl substituents .

Chromen-4-one Derivatives (e.g., Example 83 in )

• Key Differences : Incorporates a chromen-4-one moiety and pyrazolo[3,4-d]pyrimidine instead of pyrimidoindole.
• Impact : Chromen-4-one derivatives often exhibit kinase inhibitory activity, suggesting divergent biological targets compared to pyrimidoindole-based compounds .

Physicochemical Properties

Compound	Melting Point (°C)	LogP (Calculated)	Solubility (µg/mL)	Key Substituents
Target Compound	Not Reported	~3.5	<10 (DMSO)	3,5-Dimethylphenyl, 3-fluorophenyl
4-Ethoxyphenyl Analog	Not Reported	~2.8	~50 (Ethanol)	4-Ethoxyphenyl, 3-fluorophenyl
Trifluoromethoxy Analog	302–304	~4.1	<5 (DMSO)	3-Methyl, 4-trifluoromethoxyphenyl
Chromen-4-one Derivative	302–304	~5.2	<1 (DMSO)	Chromen-4-one, fluorophenyl

• Analysis : The target compound’s 3,5-dimethylphenyl group increases hydrophobicity (higher LogP) compared to the ethoxy analog, favoring lipid bilayer interactions. However, the trifluoromethoxy analog’s higher LogP may limit aqueous solubility, a common trade-off in drug design .

Analytical Characterization

• NMR : The target compound’s $ ^1H $-NMR would show aromatic protons for the 3,5-dimethylphenyl (δ 6.8–7.2, singlet) and 3-fluorophenyl (δ 7.3–7.6, multiplet).
• MS : Expected molecular ion [M+H]$^+$ at ~495–510 m/z, consistent with pyrimidoindole-acetamide analogs .